N-(4-(2-(4-(3-chlorophenyl)piperazin-1-yl)-2-oxoethyl)thiazol-2-yl)-5-oxopyrrolidine-2-carboxamide

• IUPAC Name: N-[4-[2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl]-1,3-thiazol-2-yl]-5-oxopyrrolidine-2-carboxamide
• InChI: InChI=1S/C20H22ClN5O3S/c21-13-2-1-3-15(10-13)25-6-8-26(9-7-25)18(28)11-14-12-30-20(22-14)24-19(29)16-4-5-17(27)23-16/h1-3,10,12,16H,4-9,11H2,(H,23,27)(H,22,24,29)
• InChI Key: QUELLSUCIUNZIV-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)NC1C(=O)NC2=NC(=CS2)CC(=O)N3CCN(CC3)C4=CC(=CC=C4)Cl
• Molecular Formula: C20H22ClN5O3S
• Molecular Weight: 447.9 g/mol
• CAS No.: 1048676-55-6

Description

N-(4-(2-(4-(3-chlorophenyl)piperazin-1-yl)-2-oxoethyl)thiazol-2-yl)-5-oxopyrrolidine-2-carboxamide is a useful research compound. Its molecular formula is C20H22ClN5O3S and its molecular weight is 447.94. The purity is usually 95%.
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Scientific Research Applications

Molecular Interactions and Receptor Binding

One area of research focuses on the molecular interaction of similar compounds with specific receptors, providing insights into the design of receptor antagonists. For example, studies on the antagonist interaction with the CB1 cannabinoid receptor highlight the importance of conformational analysis and the development of pharmacophore models, which could be relevant for understanding the activity of similar complex molecules (Shim et al., 2002).

Synthesis and Antimicrobial Activity

Research on the synthesis of new compounds and their antimicrobial activity is another significant application. For instance, the development of pyridine derivatives and their evaluation against various strains of bacteria and fungi showcases the potential for discovering new antimicrobial agents. This research path could provide a framework for the synthesis and biological screening of compounds with similar chemical structures (Patel, Agravat, & Shaikh, 2011).

Anti-Inflammatory and Analgesic Agents

Additionally, the synthesis of novel compounds derived from natural products and their evaluation as anti-inflammatory and analgesic agents indicate a promising application for similar chemical entities. This includes the exploration of their cyclooxygenase inhibition properties and their effects on analgesic and anti-inflammatory activities, which could guide the development of new therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antipsychotic Agents

Investigations into heterocyclic carboxamides as potential antipsychotic agents reveal the importance of structural modifications for enhancing therapeutic efficacy and reducing side effects. Such studies can inform the design and synthesis of new compounds with optimized properties for psychiatric disorders treatment (Norman et al., 1996).

Anticancer Agents

Finally, the design, synthesis, and biological evaluation of new compounds as anticancer agents represent a critical area of application. Research demonstrating the cytotoxicity of certain compounds against cancer cell lines, along with their selectivity and mechanism of action, underscores the potential for similar molecules to contribute to cancer therapy (El-Masry et al., 2022).

Mechanism of Action

Thiazole Ring

The thiazole ring is a good pharmacophore nucleus due to its various pharmaceutical applications. Its derivatives have a wide range of biological activities such as antioxidant, analgesic, and antimicrobial including antibacterial, antifungal, antimalarial, anticancer, antiallergic, antihypertensive, anti-inflammatory, and antipsychotic .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve further exploration of its potential uses, such as in pharmaceuticals or other industries. Additionally, studies could be conducted to better understand its physical and chemical properties.